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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzotrifluoride

Cat. No.: B1272928

This technical guide provides a comprehensive overview of the molecular structure, properties,
and a generalized synthesis pathway for 5-Bromo-2-methylbenzotrifluoride. The information
is tailored for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Molecular Data

5-Bromo-2-methylbenzotrifluoride is a halogenated aromatic compound. Its key quantitative
data are summarized in the table below for ease of reference and comparison.

Property Value

Molecular Formula C8H6BrF3

Molecular Weight 239.032 g/mol

SMILES Cclcce(Br)ecclC(F)(F)F
CAS Number 86845-27-4

Boiling Point 181.8+35.0 °C at 760 mmHg
Density 1.5+0.1 g/cm3

Molecular Structure
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The structure of 5-Bromo-2-methylbenzotrifluoride consists of a benzene ring substituted
with a bromine atom, a methyl group, and a trifluoromethyl group. The SMILES string
Cclcce(Br)cclC(F)(F)F precisely defines this arrangement.

Caption: Molecular Structure of 5-Bromo-2-methylbenzotrifluoride.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methylbenzotrifluoride is not readily available in the surveyed literature. However, a plausible
synthetic route can be inferred from established organic chemistry principles and synthesis of
analogous compounds. A generalized protocol would likely involve the bromination of 2-
methylbenzotrifluoride.

Generalized Synthesis of 5-Bromo-2-methylbenzotrifluoride:

A common method for the bromination of an activated aromatic ring, such as 2-
methylbenzotrifluoride, involves electrophilic aromatic substitution.

o Reaction: 2-methylbenzotrifluoride would be treated with a brominating agent, such as N-
Bromosuccinimide (NBS), in the presence of a suitable solvent and potentially a radical
initiator like benzoyl peroxide or AIBN if a free-radical pathway is favored, or a Lewis acid
catalyst for an electrophilic aromatic substitution pathway.

o Work-up: Following the reaction, a standard aqueous work-up would be performed to remove
any unreacted reagents and byproducts. This typically involves washing with a reducing
agent solution (e.g., sodium bisulfite) to quench any remaining bromine, followed by washing
with a base (e.g., sodium bicarbonate) to neutralize any acidic components, and finally with
brine.

 Purification: The crude product would then be purified, most commonly by distillation or
column chromatography, to yield the final 5-Bromo-2-methylbenzotrifluoride.

It is crucial to note that the regioselectivity of the bromination would need to be carefully
controlled to favor the desired 5-bromo isomer. The directing effects of the methyl and
trifluoromethyl groups on the aromatic ring would influence the position of bromination.
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Logical Workflow

The process of gathering and presenting the information in this guide follows a structured
workflow to ensure accuracy and clarity.

Initiate Search for
5-Bromo-2-methylbenzotrifluoride Data

Retrieve Molecular Formula,
Weight, and CAS Number

Search for Experimental

Search for SMILES String Synthesis Protocols

Compile Quantitative Data Generate Molecular Structure Analyze and Summarize
into a Structured Table Diagram from SMILES Synthesis Information

Construct Final Technical Guide

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Bromo-2-
methylbenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272928#5-bromo-2-methylbenzotrifluoride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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